Cas no 24560-57-4 (1-ethenyl-2-methylcyclopropane)

1-Ethenyl-2-methylcyclopropane is a cyclic hydrocarbon characterized by a three-membered cyclopropane ring substituted with an ethenyl (vinyl) group and a methyl group. This compound is of interest in organic synthesis due to its strained ring structure, which can undergo ring-opening reactions to form more complex molecules. The presence of both alkenyl and alkyl substituents enhances its reactivity, making it a versatile intermediate in polymerization and cross-coupling reactions. Its compact structure also lends utility in the study of steric and electronic effects in small-ring systems. Careful handling is advised due to potential volatility and flammability. Suitable for research applications requiring reactive cyclopropane derivatives.
1-ethenyl-2-methylcyclopropane structure
24560-57-4 structure
Product Name:1-ethenyl-2-methylcyclopropane
CAS No:24560-57-4
MF:C6H10
MW:82.1436018943787
CID:3919195
PubChem ID:137662
Update Time:2025-06-13

1-ethenyl-2-methylcyclopropane Chemical and Physical Properties

Names and Identifiers

    • Cyclopropane, 1-ethenyl-2-methyl-
    • 1-ethenyl-2-methylcyclopropane
    • cis-2-Methyl-1-vinylcyclopropane
    • 24560-57-4
    • EN300-1832741
    • 2628-57-1
    • DTXSID80949140
    • Inchi: 1S/C6H10/c1-3-6-4-5(6)2/h3,5-6H,1,4H2,2H3
    • InChI Key: JVVPJIPOOZHNTM-UHFFFAOYSA-N
    • SMILES: C1(C=C)CC1C

Computed Properties

  • Exact Mass: 82.078250319Da
  • Monoisotopic Mass: 82.078250319Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 64.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 0Ų

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Additional information on 1-ethenyl-2-methylcyclopropane

Introduction to 1-ethenyl-2-methylcyclopropane (CAS No. 24560-57-4)

1-ethenyl-2-methylcyclopropane, identified by the Chemical Abstracts Service Number (CAS No.) 24560-57-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This bicyclic alkene exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and a subject of interest in biochemical studies.

The molecular structure of 1-ethenyl-2-methylcyclopropane consists of a cyclopropane ring substituted with an ethenyl group at the first position and a methyl group at the second position. This arrangement imparts distinct reactivity and stability, making it a versatile building block for more complex molecules. The cyclopropane ring itself is known for its high ring strain, which can be exploited in various chemical transformations, enhancing its utility in synthetic pathways.

In recent years, 1-ethenyl-2-methylcyclopropane has garnered attention in the development of novel pharmaceutical agents. Its unique electronic and steric properties allow it to interact with biological targets in innovative ways, potentially leading to the discovery of new therapeutic compounds. Researchers have been exploring its applications in drug design, particularly in the synthesis of molecules that target neurological disorders, inflammation, and cancer.

One of the most compelling aspects of 1-ethenyl-2-methylcyclopropane is its role as a precursor in the synthesis of more complex heterocyclic compounds. These derivatives have shown promise in various pharmacological applications due to their ability to modulate biological pathways. For instance, studies have indicated that certain derivatives of this compound exhibit inhibitory effects on enzymes involved in pain signaling and inflammation, suggesting potential therapeutic benefits.

The chemical reactivity of 1-ethenyl-2-methylcyclopropane makes it an attractive candidate for further investigation. Its double bond and ring structure provide multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. This flexibility has led to its use in the synthesis of polymers, fragrances, and other industrial chemicals where precise control over molecular structure is essential.

Recent advancements in synthetic methodologies have enabled more efficient production and manipulation of 1-ethenyl-2-methylcyclopropane, further expanding its utility. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to enhance yields and purity, making it more accessible for research and industrial purposes. These developments are expected to drive further innovation in the field.

The biochemical significance of 1-ethenyl-2-methylcyclopropane extends beyond its synthetic applications. It has been studied for its potential role as a signaling molecule or intermediate in metabolic pathways. While much remains to be discovered about its biological functions, preliminary research suggests that it may interact with enzymes or receptors in ways that could influence cellular processes. This opens up new avenues for exploration in understanding disease mechanisms and developing targeted therapies.

In conclusion, 1-ethenyl-2-methylcyclopropane (CAS No. 24560-57-4) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for chemists and biologists alike. As research continues to uncover new applications and mechanisms, this compound is poised to play an increasingly important role in advancing scientific knowledge and developing innovative treatments.

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